1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene
Overview
Description
1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene is an organic compound with a complex structure that includes chlorine, fluorine, and difluoromethoxy groups attached to a benzene ring
Preparation Methods
The synthesis of 1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene typically involves multiple steps, starting from simpler aromatic compounds. One common method involves the chlorination of a precursor compound followed by the introduction of difluoromethoxy and fluorine groups under controlled conditions. Industrial production methods may utilize catalytic processes to enhance yield and purity. Specific reaction conditions, such as temperature, pressure, and the use of solvents, are optimized to achieve the desired product.
Chemical Reactions Analysis
1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene undergoes various chemical reactions, including:
Substitution Reactions: The chlorine atom can be replaced by other substituents through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.
Coupling Reactions: It can participate in coupling reactions to form more complex molecules.
Common reagents used in these reactions include halogenating agents, reducing agents, and catalysts. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.
Industry: The compound can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites, altering the activity of these targets. This can lead to changes in biochemical pathways and physiological effects.
Comparison with Similar Compounds
1-Chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene can be compared with similar compounds such as:
- 1-Chloro-2-(difluoromethoxy)ethane
- 1-Chloro-2-(difluoromethoxy)-1,1,2-trifluoroethane
- 1-Chloro-2-(difluoromethoxy)-3-fluorobenzene
These compounds share structural similarities but differ in their specific substituents and overall chemical properties
Properties
Molecular Formula |
C8H6ClF3O |
|---|---|
Molecular Weight |
210.58 g/mol |
IUPAC Name |
1-chloro-2-(difluoromethoxy)-5-fluoro-3-methylbenzene |
InChI |
InChI=1S/C8H6ClF3O/c1-4-2-5(10)3-6(9)7(4)13-8(11)12/h2-3,8H,1H3 |
InChI Key |
GVXVKGYYOIMNIY-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1OC(F)F)Cl)F |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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